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Abstract
Neltenexine (trade name: Alveoten) is an investigational small molecule drug characterized

primarily as a mucolytic and an elastase inhibitor.[1][2][3] It has been evaluated for its

therapeutic potential in obstructive airway diseases, particularly in preventing pulmonary

emphysema.[1][2] Preclinical studies have demonstrated its protective effects against elastase-

induced lung damage and its ability to stimulate alveolar surfactant production in animal

models.[1] Clinical investigations, although limited, have suggested its efficacy in improving

symptoms associated with Chronic Obstructive Pulmonary Disease (COPD) exacerbations.

This technical guide provides a comprehensive summary of the discovery and initial

characterization of Neltenexine based on publicly available data.

Core Compound Information
Neltenexine is an aromatic anilide and an amide derivative of ambroxol and

thiophenecarboxylic acid.[2][4]
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Property Data Source

IUPAC Name

N-(2,4-dibromo-6-{[(4-

hydroxycyclohexyl)amino]meth

yl}phenyl)thiophene-2-

carboxamide

[3]

Molecular Formula C18H20Br2N2O2S [3]

Molar Mass 488.24 g·mol−1 [3]

CAS Number 99453-84-6 [3]

ATC Code R05CB14 (Mucolytics) [2]

Drug Class Expectorants, Mucolytics [2]

Trade Name Alveoten [3]

Maximum Clinical Trial Phase Phase II [5]

Mechanism of Action
Neltenexine's therapeutic effects are attributed to a dual mechanism of action:

Elastase Inhibition: Neltenexine is an inhibitor of elastase, an enzyme implicated in the

degradation of elastin in the lung tissue, a key pathological feature of pulmonary

emphysema.[1][2]

Mucolytic and Surfactant-Promoting Activity: As a derivative of ambroxol, neltenexine is

believed to have mucolytic properties, aiding in the clearance of mucus from the airways.[3]

[4] Furthermore, preclinical studies suggest it actively promotes the production of pulmonary

surfactant, which is crucial for maintaining alveolar stability.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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